Cas no 96254-06-7 (2(1H)-Pyridinone, 1-(trifluoroacetyl)- (9CI))

• Product name: 2(1H)-Pyridinone, 1-(trifluoroacetyl)- (9CI)
• CAS No: 96254-06-7
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 1018138
• PubChem ID: 45080901

2(1H)-Pyridinone, 1-(trifluoroacetyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 1-(trifluoroacetyl)- (9CI)
• 1-(2,2,2-trifluoroacetyl)pyridin-2-one
• 1-(Trifluoroacetyl)pyridin-2(1H)-one
• DTXSID60664182
• 96254-06-7
• 2(1H)-Pyridinone, 1-(trifluoroacetyl)-
• DB-268805

• Inchi： InChI=1S/C7H4F3NO2/c8-7(9,10)6(13)11-4-2-1-3-5(11)12/h1-4H
• InChI Key： KOCJEUOJVXPDRH-UHFFFAOYSA-N
• SMILES： C1=CC(=O)N(C=C1)C(=O)C(F)(F)F

Computed Properties

• Exact Mass: 191.01941286g/mol
• Monoisotopic Mass: 191.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones